Cas no 60143-30-8 (BOC-CYS(TBU)-OH DCHA)

• Product Name: BOC-CYS(TBU)-OH DCHA
• CAS No: 60143-30-8
• MF: C₂₄H₄₆N₂O₄S
• MW: 458.698046207428
• MDL: MFCD09039285
• CID: 502742
• Update Time: 2025-06-23

BOC-CYS(TBU)-OH DCHA Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-[(1,1-dimethylethoxy)carbonyl]-S-(1,1-dimethylethyl)-, compd. withN-cyclohexylcyclohexanamine (1:1)
• BOC-CYS(TBU)-OH
• Boc-Cys(tBu)-OH · DCHA
• Boc-S-tert-butyl-L-cysteine dicyclohexylammonium salt
• BOC-(S)-T-BUTYL-L-CYS
• BOC-(S)-TERT-BUTYL-L-CYS
• BOC-CYS(BUT)
• BOC-CYS(BUT)-OH
• BOC-CYSTEINE(TBU)-OH DCHA
• BOC-L-CYS(TBU)-OH
• BOC-S-T-BUTYL-L-CYSTEINE
• T-BUTYLOXYCARBONYL-S-T-BUTYL-L-CYSTEINE
• BOC-CYS(TBU)-OH DCHA

• MDL： MFCD09039285
• Inchi： 1S/C12H23NO4S.C12H23N/c1-11(2,3)17-10(16)13-8(9(14)15)7-18-12(4,5)6;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h8H,7H2,1-6H3,(H,13,16)(H,14,15);11-13H,1-10H2/t8-;/m0./s1
• InChI Key： CHFNEXOXGYAUEY-QRPNPIFTSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 458.31800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 112.96000
• LogP: 6.51920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on BOC-CYS(TBU)-OH DCHA

BOC-CYS(TBU)-OH DCHA: A Comprehensive Overview of CAS No. 60143-30-8

BOC-CYS(TBU)-OH DCHA, with the Chemical Abstracts Service (CAS) number 60143-30-8, is a versatile and widely studied compound in the field of medicinal chemistry and peptide synthesis. This compound, also known as N-tert-Butyloxycarbonyl-L-cysteine(S)-2,2-dimethylbutyric acid salt, plays a crucial role in various biochemical and pharmaceutical applications due to its unique properties and functional groups.

The structure of BOC-CYS(TBU)-OH DCHA consists of a cysteine residue protected by a tert-butyloxycarbonyl (BOC) group, which is essential for preventing premature deprotection during peptide synthesis. The presence of the (S)-2,2-dimethylbutyric acid salt further enhances its solubility and stability, making it an ideal choice for a wide range of synthetic processes.

In recent years, significant advancements in the understanding and application of BOC-CYS(TBU)-OH DCHA have been reported in the scientific literature. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel peptide-based drugs for treating neurodegenerative diseases. The researchers found that the BOC protection group effectively maintained the integrity of the cysteine residue during synthesis, leading to higher yields and purity of the final product.

Another notable application of BOC-CYS(TBU)-OH DCHA is in the field of proteomics. A research team from the University of California, San Francisco, utilized this compound to create stable isotopically labeled peptides for mass spectrometry-based quantitative proteomics. The study demonstrated that the use of BOC-CYS(TBU)-OH DCHA significantly improved the accuracy and reliability of protein quantification, contributing to a better understanding of cellular processes and disease mechanisms.

The stability and reactivity of BOC-CYS(TBU)-OH DCHA make it an excellent candidate for various chemical reactions, including coupling reactions with other amino acids to form complex peptides. This versatility has led to its widespread use in both academic research and industrial settings. For example, a recent publication in the Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of cyclic peptides using BOC-CYS(TBU)-OH DCHA. These cyclic peptides exhibited potent antimicrobial activity against multidrug-resistant bacteria, highlighting the potential of this compound in developing new therapeutic agents.

In addition to its applications in drug development and proteomics, BOC-CYS(TBU)-OH DCHA has also been explored for its potential in material science. Researchers at MIT have investigated the use of this compound in the synthesis of self-assembling nanostructures with potential applications in drug delivery systems. The unique properties of BOC-CYS(TBU)-OH DCHA, such as its ability to form stable disulfide bonds, make it an attractive candidate for creating biocompatible materials with controlled release properties.

The safety and handling considerations for BOC-CYS(TBU)-OH DCHA are well-documented. While it is generally considered safe for laboratory use, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to store this compound in a cool, dry place away from strong oxidizing agents to maintain its stability and effectiveness.

In conclusion, BOC-CYS(TBU)-OH DCHA (CAS No. 60143-30-8) is a valuable compound with a wide range of applications in medicinal chemistry, proteomics, material science, and drug development. Its unique properties and functional groups make it an essential tool for researchers and scientists working in these fields. As ongoing research continues to uncover new uses and benefits, the importance of this compound is likely to grow even further.